Cas no 2503-39-1 ((2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid)

• Product Name: (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid
• CAS No: 2503-39-1
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD29034159
• CID: 4642917
• PubChem ID: 682101
• Update Time: 2025-06-08

(2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl D-α-Methyl DOPA Dimethyl Ether
• (2R)-2-acetamido-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid
• D-Tyrosine, N-acetyl-3-methoxy-O,α-dimethyl-
• (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid

• MDL： MFCD29034159
• Inchi： 1S/C14H19NO5/c1-9(16)15-14(2,13(17)18)8-10-5-6-11(19-3)12(7-10)20-4/h5-7H,8H2,1-4H3,(H,15,16)(H,17,18)/t14-/m1/s1
• InChI Key： VIQGMKBBYLJABC-CQSZACIVSA-N
• SMILES： [C@@](C)(C(=O)O)(NC(=O)C)CC1C=CC(OC)=C(OC)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid

Introduction to (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic Acid (CAS No. 2503-39-1)

(2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid, identified by its CAS number 2503-39-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chiral center and aromatic substituents, has garnered attention due to its potential applications in drug development and molecular research.

The structural complexity of (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid makes it a valuable scaffold for the synthesis of novel therapeutic agents. The presence of an acetamido group and a methyl-substituted propanoic acid moiety contributes to its versatility in chemical modifications, enabling the exploration of diverse pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of stereoelectronic effects in the design of biologically active compounds. The specific stereochemistry of (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid plays a crucial role in determining its interactions with biological targets. Studies have demonstrated that the (R) configuration at the chiral center enhances binding affinity and selectivity, making this compound a promising candidate for further development.

In the context of drug discovery, the aromatic ring system in (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid offers opportunities for modulating receptor activity. The 3,4-dimethoxyphenyl moiety is particularly noteworthy, as methoxy groups are known to influence electronic properties and metabolic stability. This feature has been exploited in the design of kinase inhibitors and other enzyme-targeting molecules.

Current research is focused on leveraging synthetic methodologies to optimize the production of (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods are essential for ensuring that the final product exhibits the desired pharmacological properties without unwanted side effects.

The biological activity of this compound has been explored in various preclinical studies. Initial findings suggest that it may exhibit anti-inflammatory and analgesic effects, making it a potential candidate for treating chronic pain conditions. Additionally, its structural features have prompted investigations into its potential as an antitumor agent, with early studies indicating interactions with key signaling pathways involved in cancer progression.

The synthesis and characterization of derivatives of (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid continue to be areas of active investigation. By modifying functional groups or introducing new substituents, researchers aim to enhance its therapeutic potential while minimizing adverse effects. The use of high-throughput screening technologies has accelerated the discovery process, allowing for rapid testing of numerous analogs.

In conclusion, (2R)-3-(3,4-dimethoxyphenyl)-2-acetamido-2-methylpropanoic acid (CAS No. 2503-39-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new drugs targeting various diseases. As research progresses, further insights into its mechanisms of action and therapeutic efficacy will undoubtedly emerge.